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Cat. No.: B558499

For Researchers, Scientists, and Drug Development Professionals
Introduction:

N-tert-Butoxycarbonyl-L-isoleucine (Boc-L-isoleucine) is a critical amino acid derivative
extensively utilized in synthetic organic chemistry, particularly in the realm of peptide synthesis
and pharmaceutical research.[1] The tert-butyloxycarbonyl (Boc) protecting group on the a-
amino function provides stability and facilitates controlled, stepwise assembly of amino acids
into complex peptide chains.[1][2] This guide provides an in-depth overview of the core
chemical properties, experimental protocols, and key applications of Boc-L-isoleucine, tailored
for professionals in drug development and chemical research.

Core Chemical and Physical Properties

Boc-L-isoleucine is typically a white crystalline powder.[1][3] Its structural and physical
characteristics are fundamental to its application in synthesis.

Table 1: Key Identifiers and Physical Properties of Boc-L-Isoleucine
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Property Value Reference

CAS Number 13139-16-7 [1][4][5]

Molecular Formula C11H21NO4 [1][5][6]

Molecular Weight 231.29 g/mol [4115][6]

Appearance White to off-white crystalline 1G]
powder

Melting Point 66-73 °C [L][41[5][7]

Boiling Point ~373.37 °C (estimated) [4]

Purity = 98% [1][5]

Table 2: Solubility and Optical Activity of Boc-L-Isoleucine

Property Value Conditions Reference
Solubility Insoluble Water [41[8]
Soluble Methanol, Acetic Acid [41[8]1[9]

Slightly Soluble DMSO [4]

Optical Rotation [0]D2° = +4 £ 2° c=2 in Methanol [11[3]

[0]D2° = +2.7° c=2 in Acetic Acid [4117]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Boc-L-isoleucine.

Table 3: NMR and IR Spectroscopic Data for Boc-L-Isoleucine
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Spectrum Parameters

Peaks (6 in ppm for
NMR, cm~ for IR)

Reference

1H NMR 500 MHz, CDCls

0:5.02 (d, 1H), 4.30
(dd, 1H), 1.83-1.99
(m, 1H), 1.46 (s, 9H),
1.15-1.54 (m, 2H),
0.98 (d, 3H), 0.94 (t,
3H)

[4]

13C NMR 125 MHz, CDCls

5:177.2, 155.9, 80.2,
58.0,37.9, 28.5, 25.0,  [4]
15.7,11.8

IR KBr Wafer

3292, 2967, 2880,

1713 (C=0, acid),

1661 (C=0, [4][6]
carbamate), 1504,

1368, 1159

Experimental Protocols

The following sections detail common experimental methodologies involving Boc-L-isoleucine.

Synthesis of Boc-L-Isoleucine

The standard procedure for N-terminal protection of L-isoleucine involves its reaction with di-

tert-butyl dicarbonate (Boc20) under basic conditions.

Methodology:

 Dissolution: L-isoleucine (1.0 equiv) is dissolved in a 1 M sodium hydroxide (NaOH) solution

and cooled in an ice bath.[4]

» Reagent Addition: A solution of di-tert-butyl dicarbonate (Bocz20, 1.2 equiv) in dioxane is

added slowly to the cooled amino acid solution.[4]
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e Reaction: The mixture is stirred at ambient temperature for approximately 24 hours to ensure
complete reaction.[4]

o Workup: The pH of the solution is adjusted to ~10 with 1 M NaOH. The mixture is washed
with ether to remove unreacted Boc20 and other non-polar impurities.[4]

« Acidification & Extraction: The aqueous phase is then acidified to pH 2 with 1 M hydrochloric
acid (HCI), leading to the precipitation or oiling out of the product. The Boc-L-isoleucine is
subsequently extracted using ethyl acetate.[4]

 Purification: The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate (Na2S0a), and the solvent is removed under reduced pressure to yield the
final product.[4]

Application in Boc-Strategy Solid-Phase Peptide
Synthesis (SPPS)

Boc-L-isoleucine is a cornerstone of the Boc/Bzl strategy in Solid-Phase Peptide Synthesis
(SPPS).[10][11] This methodology involves the stepwise addition of N-terminally Boc-protected
amino acids to a growing peptide chain anchored to a solid resin support.

Workflow for a Single Coupling Cycle:

» Resin Preparation: The synthesis begins with the C-terminal amino acid attached to a
suitable resin (e.g., Merrifield or PAM resin).[12]

e Boc Deprotection: The N-terminal Boc group of the resin-bound peptide is removed by
treatment with an acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM).[10][12]
This exposes a free amine at the N-terminus, which exists as a TFA salt.[13]

o Neutralization: The protonated amine is neutralized to the free amine by washing with a
hindered base, most commonly diisopropylethylamine (DIEA), in a solvent like DCM or DMF.
[13] In situ neutralization protocols, where neutralization occurs simultaneously with
coupling, are also widely used to improve efficiency.[14]

e Amino Acid Activation & Coupling: The incoming Boc-L-isoleucine's carboxyl group is
activated using a coupling reagent such as HBTU or HATU.[10] The activated amino acid is
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then added to the resin, where it couples with the free amine of the peptide chain, forming a
new peptide bond.[15]

e Washing: The resin is thoroughly washed to remove excess reagents and byproducts before
initiating the next cycle of deprotection and coupling.[15]

This cycle is repeated until the desired peptide sequence is assembled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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